Cas no 6011-14-9 (Aminoacetonitrile Hydrochloride)

• Product Name: Aminoacetonitrile Hydrochloride
• CAS No: 6011-14-9
• MF: C₂H₅ClN₂
• MW: 92.527498960495
• MDL: MFCD00012850
• CID: 46331
• PubChem ID: 11491918
• Update Time: 2026-05-28

Aminoacetonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminoacetonitrile hydrochloride
• AMINO ACETONITRILE HCL
• AMINOACETONITRILE HYDROCHLORIDE
• alpha-aminoacetonitrilehydrochloride
• aminoacetonitrilemonohydrochloride
• amino-acetonitrilmonohydrochloride
• glycinonitrile,monohydrochloride
• GlycinonitrileHCl
• Acetonitrile, amino-, monohydrochloride
• AMINOACETONITRILE A.K.A. GLYCINONITRILE HYDROCHLOR
• Cyanomethylazanium chloride
• Glycinonitrile hydrochloride
• FT-0622281
• 2-aminoacetonitrileHydrochloride
• S8L3V1KSB7
• AMINOACETONITRILE HYDROCHLORIDE [MI]
• CS-W013739
• Acetonitrile, 2-amino-, hydrochloride (1:1)
• .ALPHA.-AMINOACETONITRILE HYDROCHLORIDE
• W-110078
• Aminoacetonitrile HCl
• aminoacetonitrile.HCl
• amino acetonitrile hydrochloride
• Amino-Acetonitrile Hydrochloride
• Aminoacetonitrile monohydrochloride
• NS00082375
• Z1210869368
• C2H5ClN2
• 2-aminoacetonitrile hydrochloride salt
• STR00305
• 2-amino-acetonitrile hydrochloride
• Aminoacetonitrile HCL salt
• Q27289057
• A8409
• Aminoacetonitrile, HCl
• SB75364
• 2-aminoacetonitrile HCl
• DTXSID10884212
• cyanomethylamine hydrochloride
• CHEMBL545492
• XFKYKTBPRBZDFG-UHFFFAOYSA-N
• AKOS008077759
• 2-aminoacetonitrile;hydrochloride
• Amino-Acetonitrile HCl
• amino acetonitrile HCl salt
• EN300-24464
• AMY19488
• MFCD00012850
• alpha-amino-acetonitrile hydrochloride
• 6011-14-9
• DB-053533
• Aminoacetonitrile Hydrochloride

• MDL： MFCD00012850
• Inchi： 1S/C2H4N2.ClH/c3-1-2-4;/h1,3H2;1H
• InChI Key： XFKYKTBPRBZDFG-UHFFFAOYSA-N
• SMILES： Cl.NCC#N

Computed Properties

• Exact Mass: 92.01410
• Monoisotopic Mass: 92.014126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 39.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.4

Experimental Properties

• Color/Form: Lamellar crystals. It is hygroscopic.
• Melting Point: 172-174 ºC
• Boiling Point:
• Flash Point: 53.1 °C
• Water Partition Coefficient: Soluble in water 20°C, 1000g/L.
• PSA: 49.81000
• LogP: 0.97098
• Merck: 14,412
• Sensitiveness: Hygroscopic
• Solubility: It turns red gradually in the air. Slightly soluble in ethanol and diethyl ether.

Aminoacetonitrile Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332-H351
• Warning Statement： P280
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22-S36/37
• RTECS：AL7750000
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Additional information on Aminoacetonitrile Hydrochloride

Introduction to Aminoacetonitrile Hydrochloride (CAS No: 6011-14-9)

Aminoacetonitrile Hydrochloride, with the chemical formula C₂H₄ClN₂·HCl, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its molecular structure combines the functionalities of an amino group and a nitrile group, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound is widely recognized for its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. This introduction delves into the properties, applications, and recent advancements in the research involving Aminoacetonitrile Hydrochloride.

The chemical structure of Aminoacetonitrile Hydrochloride consists of an acetonitrile backbone with an amino group attached to one of the carbon atoms. This configuration imparts unique reactivity, allowing it to participate in nucleophilic addition reactions, condensation reactions, and other synthetic transformations. The hydrochloride salt form enhances its solubility in polar solvents, making it more accessible for industrial and laboratory applications.

One of the key applications of Aminoacetonitrile Hydrochloride is in the pharmaceutical industry. It serves as a crucial building block for synthesizing various therapeutic agents. For instance, it has been utilized in the development of drugs targeting neurological disorders, where its ability to undergo selective functionalization allows for the creation of complex molecular architectures. Recent studies have highlighted its role in the synthesis of novel antiviral compounds, leveraging its reactivity to introduce specific pharmacophores that enhance drug efficacy.

In addition to pharmaceuticals, Aminoacetonitrile Hydrochloride finds extensive use in agrochemical formulations. Its derivatives are employed as intermediates in the production of herbicides and pesticides, contributing to more effective crop protection strategies. The compound's ability to undergo facile modifications enables chemists to design molecules with tailored biological activities, addressing emerging challenges in agriculture such as pest resistance.

Recent research has also explored the potential of Aminoacetonitrile Hydrochloride in materials science. Its incorporation into polymer matrices has shown promise in developing advanced materials with enhanced mechanical and thermal properties. These materials are being investigated for use in electronic devices, where their unique chemical and physical characteristics could lead to innovations in nanotechnology and smart materials.

The synthesis of Aminoacetonitrile Hydrochloride typically involves the reaction of acrylonitrile with ammonia under controlled conditions. This process can be optimized for high yield and purity, ensuring that the final product meets stringent quality standards required for industrial applications. Advances in catalytic systems have further improved the efficiency of this synthesis, reducing waste and energy consumption.

From a regulatory perspective, Aminoacetonitrile Hydrochloride is subject to standard safety protocols due to its reactive nature. Proper handling procedures are essential to ensure worker safety and environmental protection. While it is not classified as a hazardous material under typical usage scenarios, adherence to good laboratory practices (GLP) and industrial hygiene guidelines is paramount.

The future prospects of Aminoacetonitrile Hydrochloride are promising, with ongoing research uncovering new applications and synthetic pathways. Collaborative efforts between academia and industry are driving innovation, leading to more sustainable and efficient utilization of this versatile compound. As our understanding of its reactivity evolves, so too will its role in advancing chemical synthesis and material science.

In conclusion, Aminoacetonitrile Hydrochloride (CAS No: 6011-14-9) is a cornerstone molecule in modern chemistry, with far-reaching implications across multiple sectors. Its unique structural features and reactivity make it indispensable for synthesizing complex molecules with significant societal benefits. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical innovation.